Cas no 1293282-55-9 (Orexin receptor antagonist 3)

• Product Name: Orexin receptor antagonist 3
• CAS No: 1293282-55-9
• MF: C₂₁H₂₂N₈O₃
• MW: 434.451182842255
• CID: 4768192
• PubChem ID: 67116386
• Update Time: 2025-10-29

Orexin receptor antagonist 3 Chemical and Physical Properties

Names and Identifiers

• Orexin receptor antagonist 3
• [2-(4,6-dimethylpyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-[2-nitro-6-(triazol-2-yl)phenyl]methanone
• SCHEMBL1671435
• 1293282-55-9
• G17568
• HY-137093
• MS-27781
• CS-0136508

• Inchi： 1S/C21H22N8O3/c1-13-8-14(2)25-21(24-13)27-11-15-9-26(10-16(15)12-27)20(30)19-17(28-22-6-7-23-28)4-3-5-18(19)29(31)32/h3-8,15-16H,9-12H2,1-2H3
• InChI Key： MPDQVXKSEUGRGO-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=CC=C1N1N=CC=N1)[N+](=O)[O-])N1CC2CN(C3N=C(C)C=C(C)N=3)CC2C1

Computed Properties

• Exact Mass: 434.18148659g/mol
• Monoisotopic Mass: 434.18148659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Orexin receptor antagonist 3

Introduction to Orexin Receptor Antagonist 3 (CAS No. 1293282-55-9)

Orexin receptor antagonist 3, chemically designated as CAS No. 1293282-55-9, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This Orexin receptor antagonist is designed to interact with the orexin system, a critical regulator of various physiological processes including wakefulness, appetite, and energy balance. The compound's unique molecular structure and mechanism of action make it a promising candidate for treating a range of disorders associated with dysregulation of the orexin pathway.

The orexin system, also known as hypocretin system, consists of two main neuropeptides: orexin-A (also termed hypocretin-1) and orexin-B (hypocretin-2), which bind to two distinct G-protein coupled receptors, Orexin receptor 1 (OX1R) and Orexin receptor 2 (OX2R). Dysfunctional orexin signaling has been implicated in various neurological and metabolic disorders, making Orexin receptor antagonists a focal point of therapeutic interest. Among these antagonists, Orexin receptor antagonist 3 stands out due to its potent binding affinity and selectivity for both OX1R and OX2R.

Recent advancements in the understanding of the orexin system have highlighted the potential of Orexin receptor antagonists in treating conditions such as insomnia, obesity, and neurodegenerative diseases. Studies have demonstrated that blockade of orexin receptors can induce sedation, reduce food intake, and even mitigate symptoms associated with neurodegenerative disorders like Alzheimer's disease. The compound CAS No. 1293282-55-9 has been extensively studied in preclinical models to evaluate its efficacy and safety profile.

In preclinical trials, Orexin receptor antagonist 3 has shown remarkable efficacy in improving sleep patterns in animal models of insomnia. The compound's ability to selectively target OX1R and OX2R has been particularly noteworthy, as it allows for a more tailored therapeutic approach compared to non-selective antagonists. Additionally, studies have indicated that Orexin receptor antagonist 3 may have potential applications in treating metabolic disorders by modulating appetite and energy expenditure.

The molecular structure of Orexin receptor antagonist 3 is meticulously designed to optimize its interaction with the orexin receptors. This includes specific modifications that enhance binding affinity while minimizing off-target effects. The compound's chemical properties have been fine-tuned through iterative synthesis and structural optimization processes, resulting in a highly potent and selective Orexin receptor antagonist. These efforts have been crucial in advancing the development of CAS No. 1293282-55-9 towards clinical trials.

One of the most compelling aspects of Orexin receptor antagonist 3 is its potential to address multiple therapeutic areas simultaneously. By targeting the orexin system, which plays a pivotal role in both wakefulness and appetite regulation, this compound holds promise for treating conditions ranging from chronic insomnia to obesity. Furthermore, emerging evidence suggests that Orexin receptor antagonists may have neuroprotective properties, making them a candidate for managing symptoms associated with neurodegenerative diseases.

The pharmacokinetic profile of Orexin receptor antagonist 3 has also been a subject of intense research. Studies have shown that the compound exhibits favorable solubility and bioavailability, which are essential for its effective delivery to target tissues. Additionally, preliminary data suggest that CAS No. 1293282-55-9 has a prolonged half-life, allowing for less frequent dosing and improved patient compliance. These pharmacokinetic attributes are critical for translating preclinical success into clinical efficacy.

As research into the orexin system continues to evolve, so does the understanding of how Orexin receptor antagonists can be utilized therapeutically. Recent studies have explored novel mechanisms by which orexin receptors contribute to disease pathogenesis, providing new insights into the potential applications of compounds like Orexin receptor antagonist 3. For instance, research has identified a role for orexins in modulating immune responses and inflammation, suggesting that these antagonists may have broader therapeutic implications beyond their traditional applications.

The development of Orexin receptor antagonist 3 represents a significant step forward in the treatment of disorders associated with orexin dysregulation. Its potent activity, selectivity, and favorable pharmacokinetic profile position it as a promising therapeutic agent for conditions such as insomnia, obesity, and neurodegenerative diseases. As clinical trials progress and more data become available, the full therapeutic potential of this Orexin receptor antagonist will continue to be uncovered.

In conclusion, Orexin receptor antagonist 3 (CAS No. 1293282-55-9) is a cutting-edge compound that exemplifies the latest advancements in pharmaceutical research targeting the orexin system. Its unique properties make it a versatile tool for addressing multiple physiological processes regulated by orexins. With ongoing research efforts aimed at optimizing its efficacy and safety profile, this Orexin receptor antagonist holds great promise for improving treatments for a wide range of disorders.